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Compound of Interest

Compound Name:
Ethyl 5-iodo-1H-pyrazole-3-

carboxylate

Cat. No.: B171836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of Ethyl 5-iodo-1H-pyrazole-3-
carboxylate, a key heterocyclic building block in organic synthesis and medicinal chemistry. It

details the compound's chemical structure, properties, synthesis, and applications, with a focus

on its utility in drug discovery and development.

Compound Identification and Structure
Ethyl 5-iodo-1H-pyrazole-3-carboxylate is a halogenated pyrazole derivative. The presence

of the reactive iodo substituent makes it a valuable intermediate for introducing the pyrazole

scaffold into more complex molecules through various cross-coupling reactions.

CAS Number: 141998-77-8[1]

Molecular Formula: C₆H₇IN₂O₂[1]

Structure:

alt text
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The key physical and chemical properties of Ethyl 5-iodo-1H-pyrazole-3-carboxylate are

summarized below.

Property Value Reference

Molecular Weight 266.04 g/mol [1]

Density 1.936 g/cm³ [1]

Boiling Point 377.6°C [1]

Flash Point 182.17°C [1]

InChI Key
PKGRSCADNBDVRY-

UHFFFAOYSA-N
[1]

Synthesis and Experimental Protocols
The synthesis of substituted pyrazole carboxylates often involves the condensation of a β-

dicarbonyl compound with a hydrazine derivative. While specific protocols for Ethyl 5-iodo-1H-
pyrazole-3-carboxylate are proprietary, a general and widely cited method for analogous

structures involves the reaction of a dioxo-ester with hydrazine hydrate in an acidic medium.

General Experimental Protocol for Synthesis of Ethyl 5-(substituted)-1H-pyrazole-3-carboxylate

Derivatives:

This protocol is adapted from the synthesis of similar pyrazole derivatives and provides a likely

pathway for obtaining the target compound.[2][3]

Step 1: Formation of the Dioxo-ester Intermediate

In a suitable reaction vessel, diethyl oxalate is reacted with a corresponding ketone or

ester derivative (in this case, an iodo-substituted precursor) in the presence of a base like

sodium ethoxide.

This reaction forms a substituted ethyl-2,4-dioxo-butanoate intermediate.

Step 2: Cyclization with Hydrazine Hydrate
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A suspension of the intermediate dioxo-ester is prepared in glacial acetic acid.

Hydrazine hydrate is added to the suspension.

The reaction mixture is typically heated under reflux to facilitate the cyclization, which

yields the final ethyl 5-(substituted)-1H-pyrazole-3-carboxylate product.[2][3]

The final product is then isolated and purified, often through recrystallization or column

chromatography.

Characterization:

The structure of the synthesized compound is confirmed using analytical techniques such

as elemental analysis, Infrared (IR) spectroscopy, Nuclear Magnetic Resonance (NMR)

spectroscopy (¹H NMR and ¹³C NMR), and Mass Spectrometry (MS).[2][3]

Logical Workflow for Synthesis

General Synthesis Workflow for Ethyl Pyrazole-3-carboxylates

Diethyl Oxalate + Iodo-substituted Precursor

Intermediate: Ethyl-2,4-dioxo-butanoate derivative

Base (e.g., NaOEt)

Final Product: Ethyl 5-iodo-1H-pyrazole-3-carboxylate

Hydrazine Hydrate
Glacial Acetic Acid

Click to download full resolution via product page

Caption: General synthesis pathway for ethyl pyrazole-3-carboxylates.
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Applications in Research and Drug Development
Ethyl 5-iodo-1H-pyrazole-3-carboxylate is a versatile building block with significant

applications in medicinal chemistry and organic synthesis.

Chemical Synthesis: It serves as a precursor for creating more complex heterocyclic

compounds. The iodo group is particularly useful for Suzuki and Sonogashira cross-coupling

reactions, allowing for the introduction of various aryl, heteroaryl, or alkynyl groups at the 5-

position of the pyrazole ring.[1]

Drug Discovery: Pyrazole derivatives are known to possess a wide range of biological

activities. Research into derivatives of this compound has shown potential for developing

new therapeutic agents with antimicrobial, anticancer, and anti-inflammatory properties.[1][2]

[4]

Agrochemicals: The pyrazole scaffold is also present in some agrochemicals, and this

compound can be used in the development of new pesticides and herbicides.[1]

Mechanism of Action and Signaling Pathways
The biological effects of Ethyl 5-iodo-1H-pyrazole-3-carboxylate derivatives are dependent

on their specific structures and modifications. In biological systems, these compounds may

modulate the activity of molecular targets like enzymes or receptors, thereby influencing

cellular pathways.[1]

Anti-inflammatory Activity: Studies on related ethyl 5-(substituted)-1H-pyrazole-3-carboxylate

derivatives have demonstrated significant anti-inflammatory activity.[2] For instance, certain

derivatives, such as ethyl 5-(3,4-dimethoxyphenyl)-1H-pyrazole-3-carboxylate, exhibited over

80% inhibition in inflammatory models, a potency comparable to the standard non-steroidal

anti-inflammatory drug (NSAID) diclofenac.[1]

This suggests that these pyrazole derivatives may act by inhibiting key enzymes in the

inflammatory cascade, such as cyclooxygenase (COX) enzymes, which are responsible for the

synthesis of prostaglandins.

Potential Anti-inflammatory Signaling Pathway
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Potential Anti-inflammatory Mechanism of Pyrazole Derivatives

Potential Anti-inflammatory Mechanism of Pyrazole Derivatives
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Caption: Potential mechanism of anti-inflammatory action for pyrazole derivatives.

Conclusion
Ethyl 5-iodo-1H-pyrazole-3-carboxylate is a high-value chemical intermediate with significant

potential in the fields of organic synthesis and drug discovery. Its well-defined structure and the

reactivity of its iodo group make it an ideal starting material for creating diverse libraries of

novel compounds. The demonstrated biological activities of its derivatives, particularly in the

area of anti-inflammatory research, underscore its importance for scientists and professionals

in the pharmaceutical and chemical industries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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